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Compound of Interest

Compound Name: Violanthrone

Cat. No.: B7798473 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are critical to ensuring a safe laboratory environment and

regulatory compliance. This guide provides essential, immediate safety and logistical

information for the proper disposal of violanthrone.

Chemical and Physical Properties of Violanthrone
A thorough understanding of a compound's properties is the first step toward its safe handling

and disposal. The table below summarizes key quantitative data for violanthrone.

Property Value

CAS Number 116-71-2

Molecular Formula C₃₄H₁₆O₂

Molar Mass 456.49 g/mol

Appearance Dark blue solid

Melting Point 492 °C (decomposes)[1]

Solubility Soluble in chloroform[2]
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Before beginning any disposal procedures, it is imperative to handle violanthrone with

appropriate safety measures to minimize exposure.

Personal Protective Equipment (PPE): Always wear the following PPE when handling

violanthrone powder:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemically resistant gloves (e.g., nitrile).[3]

Respiratory Protection: A dust mask or respirator is recommended to avoid inhalation of

the powder.[3]

Body Protection: A laboratory coat to prevent skin contact.[3]

Engineering Controls: Work in a well-ventilated area, preferably within a fume hood, to

minimize the risk of inhaling dust particles.[2][3]

General Hygiene: Handle in accordance with good industrial hygiene and safety practice.[4]

Do not eat, drink, or smoke when using this product.[4] Wash hands before breaks and after

work.[4] Keep away from food, drink, and animal feeding stuffs.[4]

**Step-by-Step Disposal Protocol for Violanthrone
The primary method for the disposal of violanthrone and materials contaminated with it is

through an approved hazardous waste disposal program.[3]

Segregation and Containerization:

Do not mix violanthrone waste with other chemical waste streams unless compatibility

has been confirmed.[3]

Collect solid violanthrone waste in a dedicated, clean, and dry container with a secure,

tight-fitting lid to prevent the escape of dust.[3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Violanthrone".[3]
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Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[3] This area should be away from general laboratory traffic and incompatible

materials.

Waste Pickup:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[3]

Ultimate Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2]

Do not contaminate water, foodstuffs, feed or seed by storage or disposal.[2]

Do not discharge to sewer systems.[2]

**Disposal of Contaminated Materials
Any materials that have come into contact with violanthrone, such as gloves, pipette tips, and

disposable bench coverings, should be considered contaminated and disposed of as

hazardous waste.[3] Place these materials in the same designated hazardous waste container

as the solid violanthrone.[3]

For contaminated packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[2]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[2]

Combustible packaging materials may be disposed of by controlled incineration with flue gas

scrubbing.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Isoviolanthrone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoviolanthrone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/VIOLANTHRONE-79.pdf
https://www.chemicalbook.com/msds/VIOLANTHRONE-79.pdf
https://www.chemicalbook.com/msds/VIOLANTHRONE-79.pdf
https://www.benchchem.com/product/b7798473?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoviolanthrone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b7798473?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Isoviolanthrone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/VIOLANTHRONE-79.pdf
https://www.chemicalbook.com/msds/VIOLANTHRONE-79.pdf
https://www.chemicalbook.com/msds/VIOLANTHRONE-79.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


**Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Ensure Safety:

Remove all sources of ignition.[2]

Use spark-proof tools and explosion-proof equipment.[2]

Containment:

Avoid creating dust.[3]

Gently cover the spill with a wet paper towel or an appropriate absorbent material to

prevent the powder from becoming airborne.[3]

Cleanup:

Carefully collect the absorbed material and place it in the designated hazardous waste

container.[3]

Clean the spill area thoroughly.[3]

Violanthrone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

violanthrone waste.
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Caption: Decision flowchart for the proper disposal of Violanthrone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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